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Chemical Properties of Diglyme-di4 [1]

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Diglyme-d14

CAS No.: 38086-00-9

Cat. No.: S881399

Property Specification

Chemical Formula (CDs0OCD2CD2)20

CAS Number 38086-00-9 (Labeled); 111-96-6 (Unlabeled)

Molecular Weight 148.26 g/mol

Deuteration Degree D, 98%

Chemical Purity 98%

Form Neat liquid

Primary Application NMR Solvents

Storage Store at room temperature away from light and moisture

Properties of Non-Deuterated Diglyme (for reference)

[2]
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Property

Specification

Chemical Formula

Molar Mass

Density

Boiling Point

Melting Point

Flash Point

Miscibility

Safety Information

(CH30OCH2CH2)20

134.175 g-mol~*

0.937 g/mL

162 °C (324 °F)

-64 °C (-83 °F)

57 °C (135 °F)

Miscible with water and organic solvents

Deuterated diglyme carries significant safety warnings. It is classified as a Flammable liquid and vapour

and may damage fertility or the unborn child through dermal contact, inhalation, or oral exposure [1]. The

non-deuterated form is listed as a substance of very high concern (SVHC) by the European Chemicals

Agency due to its reproductive toxicity [2].

Experimental Workflow for Using Deuterated NMR

Solvents

The search results did not contain a specific experimental protocol for using deuterated diglyme. However,

based on its designation as an NMR solvent, the general workflow for its use in a spectroscopy experiment

would follow the common path outlined below.
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(1. Weigh analyte into NMR tube)

G. Cap and mix tube thoroughl})

:

4. Load tube into NMR spectrometer

:

5. Lock and shim on deuterium signal

:

(6. Acquire NMR spectrum (*H, 13C, etc.))

:

(7. Process and analyze dateD
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This diagram illustrates the standard steps for preparing a sample and using a deuterated solvent like

diglyme-di4 in NMR spectroscopy.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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